3-(1,1,2,2-Tetrafluoroethoxy)bromomethylbenzene
Cat. No. B6599614
Key on ui cas rn:
263266-14-4
M. Wt: 287.05 g/mol
InChI Key: RNJSNLDQQLNOFR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06982348B2
Procedure details
A solution of 3-(1,1,2,2-tetrafluoroethoxy)toluene (6.70 g, 32.2 mmol), N-bromosuccinimide (5.73 g, 32.2 mmol) and 2,2′-azobis(isobutyronitrile) (10 mg) in carbon tetrachloride (30 ml) was heated under reflux for 0.5 hr. After cooling the reaction solution to room-temperature, the white precipitate was removed by filtration and the precipitate was washed with diethyl ether. The solvent of the collected filtrate was evaporated under reduced pressure to give a crude product of 3-(1,1,2,2-tetrafluoroethoxy)benzyl bromide as a pale-yellow liquid.
Name
Identifiers
|
REACTION_CXSMILES
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[F:1][C:2]([F:14])([O:6][C:7]1[CH:8]=[C:9]([CH3:13])[CH:10]=[CH:11][CH:12]=1)[CH:3]([F:5])[F:4].[Br:15]N1C(=O)CCC1=O.N(C(C)(C)C#N)=NC(C)(C)C#N>C(Cl)(Cl)(Cl)Cl>[F:1][C:2]([F:14])([O:6][C:7]1[CH:8]=[C:9]([CH:10]=[CH:11][CH:12]=1)[CH2:13][Br:15])[CH:3]([F:4])[F:5]
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Inputs
Step One
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Name
|
|
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Quantity
|
6.7 g
|
|
Type
|
reactant
|
|
Smiles
|
FC(C(F)F)(OC=1C=C(C=CC1)C)F
|
|
Name
|
|
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Quantity
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5.73 g
|
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Type
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reactant
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Smiles
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BrN1C(CCC1=O)=O
|
|
Name
|
|
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Quantity
|
10 mg
|
|
Type
|
reactant
|
|
Smiles
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N(=NC(C#N)(C)C)C(C#N)(C)C
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|
Name
|
|
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Quantity
|
30 mL
|
|
Type
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solvent
|
|
Smiles
|
C(Cl)(Cl)(Cl)Cl
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Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
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under reflux for 0.5 hr
|
|
Duration
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0.5 h
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
After cooling the reaction solution to room-temperature
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the white precipitate was removed by filtration
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WASH
|
Type
|
WASH
|
|
Details
|
the precipitate was washed with diethyl ether
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The solvent of the collected filtrate was evaporated under reduced pressure
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Outcomes
Product
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Name
|
|
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Type
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product
|
|
Smiles
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|
|
Name
|
|
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Type
|
product
|
|
Smiles
|
FC(C(F)F)(OC=1C=C(CBr)C=CC1)F
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Source
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Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
